Cas no 68548-50-5 (4-(4-methoxyphenoxy)benzoyl chloride)

4-(4-methoxyphenoxy)benzoyl chloride structure
68548-50-5 structure
Product Name:4-(4-methoxyphenoxy)benzoyl chloride
CAS No:68548-50-5
MF:C14H11ClO3
MW:262.688343286514
CID:1729234
PubChem ID:3017865
Update Time:2025-04-21

4-(4-methoxyphenoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methoxyphenoxy)benzoyl chloride
    • Benzoyl chloride, 4-(4-methoxyphenoxy)-
    • SCHEMBL11511850
    • 68548-50-5
    • DTXSID10988224
    • Inchi: 1S/C14H11ClO3/c1-17-11-6-8-13(9-7-11)18-12-4-2-10(3-5-12)14(15)16/h2-9H,1H3
    • InChI Key: ZYKMMAMRXDNPOY-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 262.03973
  • Monoisotopic Mass: 262.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.248
  • Boiling Point: 370°C at 760 mmHg
  • Flash Point: 149.5°C
  • Refractive Index: 1.575
  • PSA: 35.53
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